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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553625

An In-depth Technical Guide to the Sensitizing Dye D149

For researchers, scientists, and professionals in the fields of materials science and renewable
energy, D149 is a significant metal-free organic dye. This guide provides a comprehensive
overview of its properties, alternative names, and CAS number, along with detailed
experimental protocols and a summary of its key performance indicators in dye-sensitized solar
cells (DSSCs).

Alternative Names and CAS Number

The D149 dye is known by several names in scientific literature and commercial listings. Its
unambiguous identifier is its CAS number.

Common Name: D149 Dye|[1]

» Systematic Name: 5-[[4-[4-(2,2-Diphenylethenyl)phenyl]-1,2,3-3a,4,8b-
hexahydrocyclopent[b]indol-7-yljmethylene]-2-(3-ethyl-4-o0xo0-2-thioxo-5-thiazolidinylidene)-4-
oxo-3-thiazolidineacetic acid[2][3]

e Synonyms: Indoline dye D149, Purple Dye[3][4]

CAS Number: 786643-20-7[4][5]

Physicochemical and Photovoltaic Properties
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D149 is an indoline-based dye recognized for its high molar extinction coefficient, making it an
effective sensitizer for semiconductor materials in DSSCs.[1][6] A summary of its key properties
is presented in the table below.

Property Value Reference(s)
Molecular Formula Ca2H35N304S3 [41[5]
Molecular Weight 741.94 g/mol [4115]
Appearance Light brown to black solid [1]
CAS Number 786643-20-7 [4][5]
Extinction Coefficient 68,700 M~icm~t at 540 nm [1][6]
- DMSO: = 21 mg/mL (28.30
Solubility [7]
mM)
Power Conversion Efficiency
Up to 9% [1][6]
()
Open-circuit Voltage (Voc) 708.6 mV [8]
Short-circuit Current Density
14.05 mA/cm? [8]
(Jsc)
Fill factor (ff) 0.67 [8]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are
protocols for the preparation of a D149 dye solution and the fabrication of a dye-sensitized
solar cell.

Protocol 1: Preparation of D149 Dye Solution

This protocol outlines the preparation of a D149 dye solution for sensitizing a TiOz film.
Materials:

« D149 dye
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o Acetonitrile (HPLC grade)

« tert-Butanol (LR grade)

Procedure:

Prepare a 0.5 mM solution of D149 dye in a 1:1 (v/v) mixture of acetonitrile and tert-butanol.

[1]
o Ensure the dye is fully dissolved, using sonication if necessary.

e The porous TiOz2 films are immersed in this solution overnight after their temperature has
cooled to approximately 110°C.[1]

e Following immersion, the films are removed from the dye bath, washed with acetonitrile to
remove non-adsorbed dye, and then dried.[1]

Protocol 2: Assembly of a Dye-Sensitized Solar Cell

This protocol describes the assembly of a sandwich-type DSSC using a D149-sensitized
photoanode.

Materials:

e D149-sensitized TiO2 working electrode
e Platinum (Pt) counter electrode

e Surlyn spacer (25 pm)

|7/~ organic solvent-based electrolyte solution (e.g., 50 mM iodine, 0.6 M 1,2-dimethyl-3-
propylimidazolium iodide, 0.1 M lithium iodide in methoxypropionitrile)[1]

e Aluminum foil-backed Surlyn
Procedure:

e The D149-sensitized working electrode and the Pt counter electrode are assembled into a
sandwich-type cell.[1]
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e A 25 um Surlyn spacer is used to seal the electrodes together.[1]
e The electrolyte solution is introduced into the cell via vacuum back-filling.[1]

o The filling hole is sealed with a piece of aluminum foil-backed Surlyn to prevent leakage.[1]

Electron Transfer Pathway and Experimental
Workflow

To visualize the operational principle of a D149-based DSSC and the general experimental
procedure, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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